Cas no 1855900-51-4 ((2-Ethyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine)

• Product Name: (2-Ethyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine
• CAS No: 1855900-51-4
• MF: C₆H₉F₃N₄
• MW: 194.157670736313
• CID: 5746500
• PubChem ID: 119056338
• Update Time: 2025-06-08

(2-Ethyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-hydrazinyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1166909
• 1-ethyl-5-hydrazino-3-(trifluoromethyl)-1H-pyrazole
• (2-ETHYL-5-TRIFLUOROMETHYL-2H-PYRAZOL-3-YL)-HYDRAZINE
• 1855900-51-4
• STL585087
• AKOS040825735
• 1H-Pyrazole, 1-ethyl-5-hydrazinyl-3-(trifluoromethyl)-
• (2-Ethyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine

• Inchi： 1S/C6H9F3N4/c1-2-13-5(11-10)3-4(12-13)6(7,8)9/h3,11H,2,10H2,1H3
• InChI Key： ZJDUHSIBEFYPHT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NN)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 194.07793079g/mol
• Monoisotopic Mass: 194.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 277.9±40.0 °C(Predicted)
• pka: 4.59±0.70(Predicted)

Additional information on (2-Ethyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine

Compound CAS No. 1855900-51-4: (2-Ethyl-5-trifluoromethyl-2H-pyrazol-3-yl)-hydrazine

The compound with CAS No. 1855900-51-4, known as (2-Ethyl-5-trifluoromethyl-2H-pyrazol-3-yl)-hydrazine, is a fascinating organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of hydrazines, which are widely used in pharmaceuticals, agrochemicals, and other industrial applications due to their versatile reactivity and functional group compatibility.

The molecular structure of this compound is characterized by a pyrazole ring system substituted with an ethyl group at the 2-position and a trifluoromethyl group at the 5-position. The presence of these substituents significantly influences the electronic properties and reactivity of the molecule. The pyrazole ring, being aromatic and electron-deficient, can undergo various nucleophilic and electrophilic reactions, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the potential of (2-Ethyl-5-trifluoromethyl-2H-pyrazol-3-yl)-hydrazine as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antifungal agents. The trifluoromethyl group imparts lipophilicity and enhances the molecule's ability to penetrate fungal cell membranes, making it a promising candidate for antifungal drug design.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The ethyl group contributes to the molecule's stability under environmental conditions, while the hydrazine moiety can act as a reactive site for further functionalization. This makes it an attractive starting material for the synthesis of herbicides and insecticides with improved efficacy and selectivity.

From a synthetic perspective, (2-Ethyl-5-trifluoromethyl-2H-pyrazol-3-yl)-hydrazine can be prepared via a variety of routes, including condensation reactions between hydrazine derivatives and appropriate carbonyl compounds. The choice of synthetic method depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The physicochemical properties of this compound are also worth noting. Its molecular weight is approximately 237 g/mol, with a melting point around 140°C. The presence of electronegative fluorine atoms in the trifluoromethyl group contributes to its high polarity and solubility in polar solvents. These properties are advantageous for formulation purposes in both pharmaceutical and agricultural applications.

Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the hydrazine moiety exhibits significant nucleophilic character, facilitating its participation in various condensation reactions. These findings align with experimental observations and further validate its utility as a versatile building block in organic synthesis.

In conclusion, (2-Ethyl-5-trifluoromethyl-2H-pyrazol-3-yl)-hydrazine is a multifaceted compound with promising applications across diverse industries. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable tool for researchers aiming to develop innovative chemical entities.